Cas no 68677-25-8 (2-(1H-indol-3-yl)-N,N-dimethyl-ethanamine)
68677-25-8 structure
Product Name:2-(1H-indol-3-yl)-N,N-dimethyl-ethanamine
CAS No:68677-25-8
MF:C12H16N2
MW:188.268842697144
CID:971804
Update Time:2024-03-05
2-(1H-indol-3-yl)-N,N-dimethyl-ethanamine Chemical and Physical Properties
Names and Identifiers
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- 2-(1H-indol-3-yl)-N,N-dimethyl-ethanamine
- 1H-Indole-3-ethanamine, N,N-dimethyl- (9ci)
- Brn 0138259
- Dea no. 7435
-
- Inchi: 1S/C12H16N2/c1-14(2)8-7-10-9-13-12-6-4-3-5-11(10)12/h3-6,9,13H,7-8H2,1-2H3
- InChI Key: DMULVCHRPCFFGV-UHFFFAOYSA-N
- SMILES: N(C)(C)CCC1C2=C(NC=1)C=CC=C2
Computed Properties
- Exact Mass: 188.131349
- Monoisotopic Mass: 188.131349
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 19
2-(1H-indol-3-yl)-N,N-dimethyl-ethanamine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
68677-25-8 (2-(1H-indol-3-yl)-N,N-dimethyl-ethanamine) Related Products
- 61-49-4(N-Methyltryptamine)
- 1821-47-2(2-(5-Methyl-1H-indol-3-yl)ethanamine)
- 14490-05-2(2-(7-Methyl-1H-indol-3-yl)ethanamine)
- 61-52-9(N,N-Dipropyl-1H-indole-3-ethanamine)
- 76149-15-0(Desoxo-2-ene Ropinirole)
- 61-54-1(Tryptamine)
- 61-51-8(1H-Indole-3-ethanamine,N,N-diethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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